Cas no 28452-16-6 (Isotridecanoic acid,sodium salt (8CI,9CI))

• Product Name: Isotridecanoic acid,sodium salt (8CI,9CI)
• CAS No: 28452-16-6
• MF: C₁₃H₂₅NaO₂
• MW: 236.326175451279
• CID: 269574
• PubChem ID: 23722276
• Update Time: 2025-04-19

Isotridecanoic acid,sodium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Isotridecanoic acid,sodium salt (8CI,9CI)
• sodium,11-methyldodecanoate
• Isotridecanoic acid, sodium salt
• Sodium isotridecanoate
• 28452-16-6
• SODIUM 11-METHYLDODECANOATE
• EINECS 249-027-1
• DTXSID10951099
• SCHEMBL8378952

• Inchi： 1S/C13H26O2.Na/c1-12(2)10-8-6-4-3-5-7-9-11-13(14)15;/h12H,3-11H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key： HSQNSRCXVZOSCI-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 236.17535
• Monoisotopic Mass: 236.17522432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids